Cas no 2172511-11-2 (4-(3-bromohexyl)-1-chloro-2-methylbenzene)

• Product Name: 4-(3-bromohexyl)-1-chloro-2-methylbenzene
• CAS No: 2172511-11-2
• MF: C₁₃H₁₈BrCl
• MW: 289.639022350311
• CID: 6050733
• PubChem ID: 165506475
• Update Time: 2025-06-13

4-(3-bromohexyl)-1-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromohexyl)-1-chloro-2-methylbenzene
• 2172511-11-2
• EN300-1282695

• Inchi： 1S/C13H18BrCl/c1-3-4-12(14)7-5-11-6-8-13(15)10(2)9-11/h6,8-9,12H,3-5,7H2,1-2H3
• InChI Key： WQSWSVWMZIMNPE-UHFFFAOYSA-N
• SMILES： BrC(CCC)CCC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 288.02804g/mol
• Monoisotopic Mass: 288.02804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Additional information on 4-(3-bromohexyl)-1-chloro-2-methylbenzene

Comprehensive Overview of 4-(3-bromohexyl)-1-chloro-2-methylbenzene (CAS No. 2172511-11-2)

4-(3-bromohexyl)-1-chloro-2-methylbenzene (CAS No. 2172511-11-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This halogenated aromatic compound features a bromohexyl side chain, a chloro substituent, and a methyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery and advanced material synthesis, aligning with the growing demand for innovative chemical building blocks.

The compound’s molecular structure, characterized by its 3-bromohexyl moiety and 1-chloro-2-methylbenzene core, offers distinct reactivity patterns that are valuable for cross-coupling reactions and functional group transformations. These attributes make it a subject of interest in organobromine chemistry and halogenated aromatic synthesis, two areas that have seen exponential growth due to their relevance in sustainable chemistry and green synthesis methodologies. As the scientific community shifts toward eco-friendly processes, 4-(3-bromohexyl)-1-chloro-2-methylbenzene is being studied for its potential role in catalytic systems and biodegradable material design.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-(3-bromohexyl)-1-chloro-2-methylbenzene in drug development?" Recent studies suggest its utility as a precursor for bioactive molecules, particularly in the synthesis of kinase inhibitors and antimicrobial agents. Its bromine and chlorine substituents enable selective modifications, which are critical for structure-activity relationship (SAR) studies. Additionally, its methylbenzene backbone is a common scaffold in medicinal chemistry, further enhancing its appeal to pharmaceutical researchers.

Another trending topic in the context of CAS No. 2172511-11-2 is its role in advanced material science. With the rise of smart materials and nanotechnology, this compound’s ability to act as a linker or spacer in polymer networks has been investigated. Its hexyl chain provides flexibility, while the aromatic ring contributes to thermal stability, making it a candidate for high-performance coatings and conductive polymers. These applications align with the global push for sustainable and high-efficiency materials in industries such as electronics and renewable energy.

From an analytical perspective, 4-(3-bromohexyl)-1-chloro-2-methylbenzene poses interesting challenges and opportunities for characterization. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its purity and structural integrity. Researchers often search for "synthetic routes for 4-(3-bromohexyl)-1-chloro-2-methylbenzene", reflecting the demand for optimized and scalable preparation methods. Recent advancements in flow chemistry and microwave-assisted synthesis have shown promise in improving the yield and efficiency of its production.

In summary, 4-(3-bromohexyl)-1-chloro-2-methylbenzene (CAS No. 2172511-11-2) is a multifaceted compound with broad applicability across scientific disciplines. Its unique combination of halogenated and alkylated features positions it as a valuable tool for innovation in drug discovery, material science, and sustainable chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.